Cas no 1804152-05-3 (5-Hydroxy-1H-benzimidazole-6-carboxamide)

• Product Name: 5-Hydroxy-1H-benzimidazole-6-carboxamide
• CAS No: 1804152-05-3
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 4825092
• Update Time: 2025-05-26

5-Hydroxy-1H-benzimidazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-1H-benzimidazole-6-carboxamide

• Inchi： 1S/C8H7N3O2/c9-8(13)4-1-5-6(2-7(4)12)11-3-10-5/h1-3,12H,(H2,9,13)(H,10,11)
• InChI Key： WWKRYVZOZQRGBA-UHFFFAOYSA-N
• SMILES： OC1=CC2=C(C=C1C(N)=O)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• XLogP3: 0.6
• Topological Polar Surface Area: 92

Additional information on 5-Hydroxy-1H-benzimidazole-6-carboxamide

5-Hydroxy-1H-benzimidazole-6-carboxamide (CAS No. 1804152-05-3): A Comprehensive Overview

5-Hydroxy-1H-benzimidazole-6-carboxamide (CAS No. 1804152-05-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

5-Hydroxy-1H-benzimidazole-6-carboxamide is a benzimidazole derivative characterized by a hydroxyl group at the 5-position and a carboxamide group at the 6-position. The benzimidazole core is a common scaffold in medicinal chemistry, known for its diverse biological activities, including antifungal, antibacterial, and antitumor properties. The presence of the hydroxyl and carboxamide groups adds to the compound's versatility and reactivity.

The molecular formula of 5-Hydroxy-1H-benzimidazole-6-carboxamide is C₉H₈N₄O₂, with a molecular weight of approximately 204.18 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). Its chemical stability is influenced by pH and temperature conditions, making it suitable for various experimental setups.

Synthesis Methods

The synthesis of 5-Hydroxy-1H-benzimidazole-6-carboxamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of o-phenylenediamine with formic acid to form the benzimidazole core, followed by the introduction of the hydroxyl and carboxamide groups through subsequent reactions.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method using microwave-assisted conditions. This approach significantly reduces reaction time and improves yield, making it an attractive option for large-scale production. The use of green solvents and catalysts in this method also aligns with sustainable chemistry practices.

Biological Activities

5-Hydroxy-1H-benzimidazole-6-carboxamide has been investigated for its potential therapeutic applications in various biological systems. One of the most notable areas of research is its antitumor activity. Studies have shown that this compound exhibits selective cytotoxicity against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29) cells.

The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. For instance, 5-Hydroxy-1H-benzimidazole-6-carboxamide has been found to downregulate the expression of cyclin D1 and CDK4, leading to cell cycle arrest in G1 phase. Additionally, it induces apoptosis through the activation of caspase enzymes and the release of cytochrome c from mitochondria.

Beyond its antitumor properties, 5-Hydroxy-1H-benzimidazole-6-carboxamide has also shown promise as an antiviral agent. Research conducted at the University of California demonstrated that this compound effectively inhibits the replication of influenza A virus by targeting viral RNA-dependent RNA polymerase activity. This finding opens up new avenues for developing broad-spectrum antiviral drugs.

Clinical Trials and Future Prospects

The potential therapeutic applications of 5-Hydroxy-1H-benzimidazole-6-carboxamide have led to increased interest in its clinical evaluation. Several preclinical studies have been conducted to assess its safety and efficacy in animal models. These studies have shown promising results, with no significant toxicity observed at therapeutic doses.

A phase I clinical trial is currently underway to evaluate the safety and pharmacokinetics of 5-Hydroxy-1H-benzimidazole-6-carboxamide in humans. Preliminary data suggest that the compound is well-tolerated with a favorable safety profile. If these results are confirmed in larger trials, it could pave the way for further development as a novel therapeutic agent.

In conclusion, 5-Hydroxy-1H-benzimidazole-6-carboxamide (CAS No. 1804152-05-3) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, making it an exciting area of focus for future studies in medicinal chemistry and pharmaceutical science.